Cas no 2228553-62-4 (tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
• CAS No: 2228553-62-4
• MF: C₁₅H₁₈F₃NO₃S
• MW: 349.368533611298
• CID: 5838139
• PubChem ID: 165777965
• Update Time: 2025-06-13

tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate
• 2228553-62-4
• tert-butyl N-methyl-N-(2-oxo-1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethyl)carbamate
• EN300-1890006

• Inchi： 1S/C15H18F3NO3S/c1-14(2,3)22-13(21)19(4)12(9-20)10-5-7-11(8-6-10)23-15(16,17)18/h5-9,12H,1-4H3
• InChI Key： CMTGOMABZQJGSL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 349.09594910g/mol
• Monoisotopic Mass: 349.09594910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.9Ų

Additional information on tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate

Comprehensive Overview of tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 2228553-62-4)

The compound tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 2228553-62-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trifluoromethylsulfanyl group and the tert-butyl carbamate moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate is its role in the synthesis of compounds targeting G-protein-coupled receptors (GPCRs). GPCRs are a major focus in modern pharmacology due to their involvement in numerous physiological processes. The incorporation of the trifluoromethylsulfanyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. This aligns with current trends in the pharmaceutical industry, where researchers are increasingly focusing on improving the pharmacokinetic properties of drug candidates.

In addition to its pharmaceutical applications, tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate is also being explored in material science. The trifluoromethylsulfanyl group is known for its electron-withdrawing properties, which can influence the electronic characteristics of polymers and other advanced materials. This has led to investigations into its use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's versatility makes it a subject of interest for interdisciplinary research.

Another area where tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate shows promise is in agrochemical research. The trifluoromethylsulfanyl moiety is often associated with enhanced bioactivity in pesticides and herbicides. Researchers are studying its potential to improve the efficacy and environmental safety of agrochemicals, addressing global concerns about sustainable agriculture. This aligns with the increasing demand for eco-friendly solutions in the agrochemical industry.

The synthesis of tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate involves multi-step organic reactions, including the introduction of the tert-butyl carbamate group and the trifluoromethylsulfanyl substituent. These steps require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to characterize the compound and confirm its structural integrity. This underscores the importance of rigorous quality control in the production of specialized chemicals.

From a regulatory perspective, tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate is not classified as a hazardous substance under current guidelines. However, researchers and manufacturers must adhere to standard safety protocols when handling the compound to minimize risks. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. This highlights the need for responsible practices in chemical research and development.

The future prospects for tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate are promising, given its diverse applications and the ongoing advancements in synthetic chemistry. As the pharmaceutical and material science industries continue to evolve, the demand for innovative intermediates like this compound is expected to grow. Researchers are also exploring its potential in emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs), which are at the forefront of drug discovery. This positions the compound as a valuable asset in the toolkit of modern chemists.

In conclusion, tert-butyl N-methyl-N-(2-oxo-1-{4-(trifluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS No. 2228553-62-4) represents a fascinating example of how tailored molecular design can open doors to new scientific and industrial opportunities. Its unique structural features and broad applicability make it a compound worth watching in the years to come. Whether in drug development, material science, or agrochemical research, this molecule exemplifies the power of chemistry to address complex challenges and drive innovation.